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Compound of Interest

Compound Name: 4'-Thioinosine

Cat. No.: B14045832

Executive Summary & Structural Definition

Warning: Nomenclature Ambiguity Before engaging suppliers, researchers must distinguish
between two chemically distinct "thioinosines.”" Commercial catalogs often conflate them.[1][2]

o Target Molecule (Sugar-Modified):4'-Thioinosine (Ribose ring oxygen replaced by sulfur).[1]
[2]

o Application: RNA therapeutics (SiRNA, aptamers), X-ray crystallography phasing, nuclease
resistance.[1][2]

o Conformation: Favors C3'-endo (N-type) sugar pucker, mimicking RNA structure despite
being a DNA/RNA hybrid scaffold.[1][2]

e Common Imposter (Base-Modified):6-Thioinosine (or S-(4-Nitrobenzyl)-6-thioinosine /
NBMPR).[1][2][3][4]

o Application: Nucleoside transport inhibition, chemotherapy.[1][2]

o Status: Widely available (Sigma, Cayman), but useless for sugar-backbone modification.

[1](2]

The Commercial Reality: Unlike 4'-Thio-Uridine (4'-S-U) or 4'-Thio-Thymidine, 4'-Thioinosine
is rarely available as a catalog stock item. Its acquisition requires a "Make vs. Buy" decision
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between custom synthesis outsourcing or enzymatic conversion from commercially available

4'-thio-pyrimidines.[1][2]

Commercial Supply Landscape

Due to the complexity of the 4'-thioribose synthesis, few vendors stock the finished inosine

nucleoside.[1][2] Sourcing is categorized by Custom Synthesis (High Purity/Scale) and

Precursor Sourcing (for internal synthesis).[1][2]

A. Custom Synthesis Partners (Preferred for >100mg)

These vendors have verified capabilities in 4'-thionucleoside chemistry.[1][2] You must request

a quote for "4'-Thioinosine (Sugar-modified)" specifically.[1][2]

Supplier

Specialization

Role in Workflow

Biosynth (formerly Carbosynth)

Complex Nucleosides

Primary source for custom 4'-

thioribose derivatives.[1][2]

Hongene Biotech

Nucleic Acid Chemistry

Global leader in modified
phosphoramidites; likely has
the 4'-thio intermediate.[1][2]

Berry & Associates

DNA/RNA Reagents

Specializes in niche
nucleosides; high probability of

custom synthesis acceptance.

WuXi AppTec

CRO / Scale-up

Best for gram-scale GMP
synthesis for drug

development.[1][2]

B. Precursor Suppliers (For "DIY" Enzymatic Synthesis)

If the finished nucleoside is unavailable, you can synthesize it enzymatically (see Section 3)
using 4'-Thio-Uridine as the donor.[1][2]
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Precursor Molecule Catalog Status Supplier Examples

Glen Research, Jena

4'-Thio-Uridine Available o
Bioscience, Carbosynth
Purine Nucleoside ] Sigma-Aldrich, NEB (Enzymes
Available )
Phosphorylase (PNP) for conversion)
Hypoxanthine Commodity Sigma, TCI, Merck

Internal Synthesis Protocol: Enzymatic
Transglycosylation

Rationale: Chemical synthesis of 4'-thio purines is low-yielding due to the difficulty of
glycosylation at the N9 position with the bulky sulfur in the ring.[1][2] An enzymatic "base-swap"
using 4'-Thio-Uridine (which is commercially available) and Hypoxanthine is the most efficient

route for research-grade material.[1][2]

Workflow Visualization

4'-Thio-Uridine
(Donor)

...................... > Uracil

Phosphorolysis

Purine Nucleoside

Phosphorylase (PNP) (Transient) Transglycosylation
\ 4'-Thioinosine

Hypoxanthine / (Target)

(Acceptor)

4-Thioribose-1-Phosphate

Click to download full resolution via product page

Figure 1: Biocatalytic conversion of 4'-Thio-Uridine to 4'-Thioinosine via PNPase.

Step-by-Step Protocol

Reagents:
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e 4'-Thio-Uridine (10 mM)[1][2]

e Hypoxanthine (50 mM, saturated)[1][2]

e Recombinant E. coli Purine Nucleoside Phosphorylase (PNP)[1][2]
e Phosphate Buffer (50 mM, pH 7.4)[1][2]

» Preparation: Dissolve 4'-Thio-Uridine in phosphate buffer. Add Hypoxanthine in excess (5
equivalents) to drive equilibrium.[1][2]

e Reaction: Add PNP (10 Units/mL). Incubate at 60°C (thermostable enzymes preferred) or
37°C for 24-48 hours.

e Monitoring: Monitor by HPLC (C18 column). 4'-Thioinosine will elute later than
Hypoxanthine but earlier than 4'-Thio-U.[1][2]

 Purification: Filter the reaction to remove unreacted Hypoxanthine precipitate. Purify via
preparative HPLC using a water/acetonitrile gradient.

 Validation: Confirm identity via LC-MS (Expected Mass: [M+H]+ = 285.08 Da).

Technical Specifications & Quality Control

When sourcing or synthesizing 4'-Thioinosine, the following QC metrics are non-negotiable for
downstream RNA applications.

Critical Quality Attributes (CQA) Table
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Attribute Specification Method Rationale
Impurities (especially
) sulfur-free inosine) will
Purity >98% RP-HPLC (260nm) ) )
skew biological data.
[11[2]
4'-Thio sugars are
>99% prone to
Anomeric Ratio 1H-NMR ) L
_anomer isomerization; only
is bioactive.[1][2]
Confirm sulfur
Identity 284.29 Da (MW) ESI-MS incorporation (+16 Da
shift vs Inosine).[1][2]
4'-Thio nucleosides
- ) ] are more hydrophobic
Solubility Soluble in DMSO Visual

than oxo-counterparts.

[1](2]

Structural Impact on RNA

The substitution of the 4'-oxygen with sulfur increases the atomic radius (1.85 A vs 1.40 A).[1]

[2] This forces the furanose ring into a C3'-endo (North) conformation.[1][2]

» Effect: When incorporated into oligonucleotides, 4'-Thioinosine mimics the A-form helix of

RNA, making it an excellent stabilizer for SIRNA or antisense gapmers.[1][2]

 Stability: The C4'-S bond confers significant resistance to nucleases, extending half-life in

serum.[1][2]

References

e Matsuda, A., et al. (2005).[1][2][5] "Practical synthesis of 2'-deoxy-4'-thioribonucleosides:
substrates for the synthesis of 4'-thioDNA." Journal of Organic Chemistry.
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+ Haeberli, P, et al. (2005).[1][2] "Syntheses of 4'-thioribonucleosides and their incorporation
into oligoribonucleotides.” Nucleic Acids Research.[1][2][6]

o Watts, J. K., & Damha, M. J. (2008).[1][2] "2'-Fluoro-4'-thioarabino-modified oligonucleotides:
conformational switches linked to siRNA activity." Nucleic Acids Research.[1][2][6]

¢ PubChem Compound Summary. "S-(4-Nitrobenzyl)-6-thioinosine (NBMPR)." (Cited for
exclusion/differentiation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS Common Chemistry [commonchemistry.cas.org]

2. S-(4-Nitrobenzyl)-6-thioinosine | C17H17N506S | CID 65407 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 3. ushio.net [usbio.net]

¢ 4. S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) is Not a Selective Inhibitor of Equilibrative
Nucleoside Transporters but Also Blocks Efflux Activity of Breast Cancer Resistance Protein -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. pubs.acs.org [pubs.acs.org]
o 6. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [4'-Thioinosine: Technical Sourcing & Application Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14045832#commercial-suppliers-of-4-thioinosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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